Cas no 1882132-95-7 (Cyclopentane, 1-(3-chloro-2,2-dimethylpropyl)-1-methyl-)

• Product Name: Cyclopentane, 1-(3-chloro-2,2-dimethylpropyl)-1-methyl-
• CAS No: 1882132-95-7
• MF: C₁₁H₂₁Cl
• MW: 188.737442731857
• CID: 5285119
• Update Time: 2025-10-23

Cyclopentane, 1-(3-chloro-2,2-dimethylpropyl)-1-methyl- Chemical and Physical Properties

Names and Identifiers

• Cyclopentane, 1-(3-chloro-2,2-dimethylpropyl)-1-methyl-

• Inchi： 1S/C11H21Cl/c1-10(2,9-12)8-11(3)6-4-5-7-11/h4-9H2,1-3H3
• InChI Key： RKRNVMJVDLXWIK-UHFFFAOYSA-N
• SMILES： C1(CC(C)(C)CCl)(C)CCCC1

Additional information on Cyclopentane, 1-(3-chloro-2,2-dimethylpropyl)-1-methyl-

Cyclopentane, 1-(3-chloro-2,2-dimethylpropyl)-1-methyl- (CAS No. 1882132-95-7): A Comprehensive Overview in Modern Chemical Research

The compound Cyclopentane, 1-(3-chloro-2,2-dimethylpropyl)-1-methyl- (CAS No. 1882132-95-7) represents a significant advancement in the field of organic chemistry and pharmaceutical research. This unique molecular structure, characterized by its cyclopentane backbone and specific substituents, has garnered considerable attention due to its potential applications in various scientific domains. The synthesis and exploration of such compounds are not only intellectually stimulating but also hold promise for the development of novel materials and bioactive molecules.

In recent years, the study of complex organic molecules like Cyclopentane, 1-(3-chloro-2,2-dimethylpropyl)-1-methyl- has been driven by the increasing demand for innovative chemical entities in drug discovery and material science. The cyclopentane ring is a versatile scaffold that can be modified to yield a wide array of derivatives with distinct properties. The presence of the 3-chloro-2,2-dimethylpropyl group introduces unique reactivity and steric effects, making this compound a valuable candidate for further investigation.

The chemical synthesis of Cyclopentane, 1-(3-chloro-2,2-dimethylpropyl)-1-methyl- involves meticulous planning and execution to ensure high yield and purity. Advanced synthetic techniques, including cross-coupling reactions and functional group transformations, are often employed to construct the desired molecular framework. The role of catalysts such as palladium and nickel complexes in facilitating these reactions underscores the importance of modern catalytic methods in organic synthesis.

One of the most compelling aspects of this compound is its potential application in pharmaceutical research. The structural features of Cyclopentane, 1-(3-chloro-2,2-dimethylpropyl)-1-methyl- make it a suitable candidate for further derivatization to produce bioactive molecules. For instance, modifications at the cyclopentane ring or the substituent groups can lead to compounds with enhanced binding affinity to biological targets. This has opened up new avenues for the development of drugs targeting various diseases.

The use of computational chemistry and molecular modeling has become indispensable in the study of such complex molecules. These tools allow researchers to predict the behavior of Cyclopentane, 1-(3-chloro-2,2-dimethylpropyl)-1-methyl- and its derivatives at both the molecular and macroscopic levels. By leveraging these computational methods, scientists can design experiments more efficiently and reduce experimental costs.

In addition to its pharmaceutical potential, this compound has also shown promise in materials science. The unique structural motifs present in Cyclopentane, 1-(3-chloro-2,2-dimethylpropyl)-1-methyl- can be exploited to develop novel polymers and coatings with enhanced mechanical properties or specific functional characteristics. The ability to fine-tune the chemical structure allows for the creation of materials tailored to specific applications.

The latest research on Cyclopentane, 1-(3-chloro-2,2-dimethylpropyl)-1-methyl- has revealed intriguing insights into its reactivity and potential uses. For example, studies have demonstrated that this compound can undergo selective transformations under mild conditions, making it a valuable intermediate in multi-step synthetic routes. Such findings highlight the importance of continued exploration in organic chemistry.

The development of new synthetic methodologies is another area where this compound has made significant contributions. Researchers have been exploring innovative approaches to streamline the synthesis of complex molecules like Cyclopentane, 1-(3-chloro-2,2-dimethylpropyl)-1-methyl. These efforts have led to more efficient and sustainable synthetic pathways, aligning with global trends toward green chemistry.

In conclusion, Cyclopentane, 1-(3-chloro-2,2-dimethylpropyl)-1-methyl (CAS No. 1882132-95-7) is a multifaceted compound with broad applications in pharmaceuticals and materials science. Its unique structural features and reactivity make it a valuable subject for further research. As scientific understanding continues to evolve, it is likely that new applications for this compound will emerge, further solidifying its importance in modern chemical research.